Cas no 2224361-32-2 (3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide)

• Product Name: 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide
• CAS No: 2224361-32-2
• MF: C₁₃H₁₅N₅O₃S
• MW: 321.354900598526
• CID: 5410812
• PubChem ID: 132390288
• Update Time: 2025-10-22

3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3015821923
• EN300-26591342
• AKOS034122527
• 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide
• 3-(ethenesulfonyl)-N-[2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)phenyl]propanamide
• 2224361-32-2

• Inchi： 1S/C13H15N5O3S/c1-3-22(20,21)9-8-12(19)14-11-7-5-4-6-10(11)13-15-16-17-18(13)2/h3-7H,1,8-9H2,2H3,(H,14,19)
• InChI Key： YNEGZKHBQCJNTG-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C=CC=CC=1C1=NN=NN1C)=O)(=O)=O

Computed Properties

• Exact Mass: 321.08956053g/mol
• Monoisotopic Mass: 321.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 115Ų

Additional information on 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide

Comprehensive Overview of 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide (CAS No. 2224361-32-2)

3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide (CAS No. 2224361-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including an ethenylsulfonyl moiety and a methyltetrazolyl phenyl ring, which contribute to its diverse reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its structural complexity and ability to interact with biological targets.

The chemical properties of 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide make it a valuable intermediate in synthetic chemistry. Its sulfonamide and tetrazole functionalities are known to enhance binding affinity in medicinal chemistry, making it a candidate for the development of enzyme inhibitors and receptor modulators. Recent studies have explored its potential in addressing antibiotic resistance, a pressing global health concern, by designing novel analogs that target resistant bacterial strains.

In the agrochemical sector, 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide has shown promise as a precursor for crop protection agents. Its structural features allow for the synthesis of compounds that can act as herbicides or fungicides, addressing the growing demand for sustainable agricultural solutions. With climate change impacting crop yields, researchers are investigating how such molecules can contribute to resilient farming practices.

The market dynamics for CAS No. 2224361-32-2 reflect its niche but growing importance. Suppliers and manufacturers are increasingly listing this compound in catalogs targeting pharmaceutical and agrochemical R&D. The rise of AI-driven drug discovery has further amplified interest, as computational models identify tetrazole-containing compounds like this one as high-potential candidates for further study. This trend aligns with the broader shift toward data-driven approaches in chemical innovation.

From a synthetic methodology perspective, the preparation of 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide often involves multi-step organic reactions, including sulfonylation and tetrazole ring formation. Recent advancements in green chemistry have prompted researchers to explore more sustainable routes for its synthesis, minimizing hazardous byproducts and improving atom economy. These efforts resonate with the global push for environmentally friendly chemical processes.

Analytical characterization of CAS No. 2224361-32-2 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC to confirm purity and structural integrity. These methods are critical for ensuring reproducibility in research applications, particularly when the compound is used as a reference standard or intermediate in complex syntheses. The growing availability of high-purity samples has facilitated its adoption in academic and industrial labs worldwide.

Looking ahead, the versatility of 3-Ethenylsulfonyl-N-[2-(1-methyltetrazol-5-yl)phenyl]propanamide positions it as a molecule to watch in both medicinal chemistry and material science. Its potential extends beyond traditional applications, with exploratory work investigating its use in polymer modification and specialty coatings. As interdisciplinary research continues to uncover new possibilities, this compound is likely to remain a subject of scientific interest for years to come.